Cas no 1805157-08-7 (3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805157-08-7
• MF: C₈H₆BrF₅N₂
• MW: 305.04265832901
• CID: 4857594
• Update Time: 2025-08-03

3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6BrF5N2/c9-2-3-1-4(7(10)11)5(15)6(16-3)8(12,13)14/h1,7H,2,15H2
• InChI Key： KTRQULIOGDDGGM-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C(C(F)(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 2.3
• Topological Polar Surface Area: 38.9

Additional information on 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No 1805157-08-7)

The compound 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No 1805157-08-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This pyridine derivative is characterized by its unique substitution pattern, featuring an amino group at position 3, a bromomethyl group at position 6, a difluoromethyl group at position 4, and a trifluoromethyl group at position 2. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and materials science. The presence of multiple fluorinated groups in this compound enhances its stability and bioavailability, making it a promising candidate for medicinal chemistry applications. The bromomethyl group introduces additional reactivity, enabling further functionalization and diversification of the molecule for specific therapeutic purposes.

The synthesis of 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine involves a multi-step process that typically begins with the preparation of a pyridine ring followed by successive substitution reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced applications. The use of modern catalytic methods has also been explored to enhance the efficiency of its synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 125°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The compound's stability under physiological conditions has been confirmed through extensive in vitro studies, further underscoring its potential in pharmacological research.

One of the most exciting developments involving this compound is its application in the design of novel kinase inhibitors. By leveraging the electronic effects of its substituents, researchers have successfully developed analogs that exhibit potent inhibitory activity against key enzymes involved in cancer progression. These findings have been published in leading journals such as *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry*, demonstrating the compound's significance in contemporary drug discovery efforts.

Beyond medicinal chemistry, 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has also found applications in materials science. Its ability to act as a precursor for advanced polymers and coatings has been explored in recent studies published in *Macromolecules* and *Chemistry of Materials*. The compound's fluorinated groups contribute to improved thermal stability and mechanical properties, making it a valuable building block for high-performance materials.

In conclusion, 3-Amino-6-(bromomethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No 1805157-08-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a key player in future innovations within the fields of pharmacology and materials science.